
Potential Toxicological Profile of 15(Z)-
Tetracosenol: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 15(Z)-Tetracosenol

Cat. No.: B15549579

Get Quote

Disclaimer: No direct toxicological studies on 15(Z)-Tetracosenol have been identified in

publicly available literature. This guide, therefore, presents a potential toxicological profile

based on data from structurally similar long-chain fatty alcohols and its corresponding

carboxylic acid, nervonic acid. The information herein is intended for research, scientific, and

drug development professionals as a preliminary guide and should not be substituted for

compound-specific toxicological evaluation.

Executive Summary
15(Z)-Tetracosenol is a C24 monounsaturated fatty alcohol. Based on the toxicological data of

analogous long-chain fatty alcohols, it is anticipated to exhibit a low order of acute and chronic

toxicity.[1][2][3][4] Long-chain alcohols (C18 and above) are generally considered non-irritating

to the skin and eyes and are not expected to be skin sensitizers.[1][3][5] Systemic toxicity is not

anticipated at occupationally relevant exposure levels. This document outlines the probable

toxicological profile of 15(Z)-Tetracosenol, drawing parallels from related compounds and

detailing standard experimental protocols for its potential toxicological assessment.
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Property Value Source

Chemical Name (15Z)-Tetracos-15-en-1-ol -

Synonyms cis-15-Tetracosenol [6]

CAS Number 50995-29-4 [6]

Molecular Formula C24H48O [6][7]

Molecular Weight 352.64 g/mol [6][7]

Physical State Solid [6]

Purity >99% (Commercially available) [6]

Potential Toxicological Profile
The toxicological profile of 15(Z)-Tetracosenol is inferred from data on other long-chain fatty

alcohols and the structurally related nervonic acid.

Acute Toxicity
Long-chain fatty alcohols generally demonstrate a low order of acute toxicity.[2][3][4] For

instance, the oral LD50 in rats for fatty alcohols ranges from 3.1-4 g/kg for hexanol to 6-8 g/kg

for octadecanol.[4] Given that toxicity tends to decrease with increasing chain length, the acute

oral toxicity of 15(Z)-Tetracosenol is expected to be very low.[3]

Table 1: Inferred Acute Toxicity Profile of 15(Z)-Tetracosenol
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Endpoint Predicted Outcome Rationale / Comments

Acute Oral Toxicity (LD50) > 2000 mg/kg (Rat)

Based on the low toxicity of

other long-chain fatty alcohols.

[2][3][4]

Acute Dermal Toxicity Low

Long-chain fatty alcohols are

poorly absorbed through the

skin.

Acute Inhalation Toxicity Low
Due to its expected low

volatility.

Skin and Eye Irritation
Long-chain fatty alcohols with chain lengths of C18 and above are considered non-irritants to

the skin.[1][3][5] Similarly, the eye irritation potential for alcohols with a chain length of C12 and

above is minimal.[3] Therefore, 15(Z)-Tetracosenol is not expected to be a skin or eye irritant.

Sensitization
Long-chain fatty alcohols are not considered to be skin sensitizers.[1][3]

Repeated Dose Toxicity
Repeated dose studies on representative long-chain alcohols have shown minimal liver toxicity

at high doses.[1] The No-Observed-Adverse-Effect Level (NOAEL) for cetyl alcohol (a C16 fatty

alcohol) in repeated dose toxicity studies was found to be in the range of 750 mg/kg bw/day.[5]

Genotoxicity and Carcinogenicity
Long-chain alcohols have not shown evidence of genotoxic activity in standard assays.[1]

There is also no evidence to suggest that they are carcinogenic.[1] The structurally similar

nervonic acid has not been identified as a carcinogen by IARC.[8]

Experimental Protocols
Standardized OECD guidelines would be followed for the toxicological evaluation of 15(Z)-
Tetracosenol.
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Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
This method is used to estimate the LD50 and classify the substance according to the Globally

Harmonised System (GHS).[9]

Methodology:

Test Animals: Typically, rats of a single sex (females are often preferred) are used.[10]

Housing and Feeding: Animals are housed in standard conditions with a controlled

environment. They are fasted prior to dosing.[10][11]

Dose Administration: The test substance is administered orally by gavage in a single dose.

[10][11] The starting dose is selected from one of four fixed levels: 5, 50, 300, and 2000

mg/kg body weight.[9]

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days.[12] Body weight is recorded weekly.[13]

Pathology: A gross necropsy is performed on all animals at the end of the study.[13]
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Caption: Workflow for OECD 423 Acute Toxic Class Method.

In Vitro Cytotoxicity Assay
To assess the potential for direct cellular toxicity, an in vitro cytotoxicity assay would be

performed.
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Methodology:

Cell Lines: A panel of relevant cell lines (e.g., HepG2 for liver toxicity, HaCaT for skin) would

be used.

Treatment: Cells are treated with a range of concentrations of 15(Z)-Tetracosenol.

Assay: Cell viability is assessed using a standard method such as the MTT or LDH release

assay after a defined exposure period (e.g., 24, 48, 72 hours).

Data Analysis: The IC50 (concentration that inhibits 50% of cell viability) is calculated.
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Caption: General workflow for an in vitro cytotoxicity assay.

Potential Signaling Pathways in Metabolism
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Long-chain fatty alcohols are generally metabolized through pathways similar to those for fatty

acids.[5]
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Caption: Potential metabolic pathway of 15(Z)-Tetracosenol.

Conclusion
While specific toxicological data for 15(Z)-Tetracosenol is not available, the existing

information on analogous long-chain fatty alcohols and nervonic acid suggests a low toxicity

profile. It is predicted to be non-irritating, not a sensitizer, and to have low acute and repeated

dose toxicity. Any definitive assessment of its toxicological properties would require specific

testing following established guidelines such as those provided by the OECD. The
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experimental protocols and potential metabolic pathways outlined in this guide provide a

framework for such an evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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